Cas no 200132-33-8 (Fmoc-D-Arg(Pbf)-opfp)

• Product Name: Fmoc-D-Arg(Pbf)-opfp
• CAS No: 200132-33-8
• MF: C₄₀H₃₉F₅N₄O₇S
• MW: 814.817286729813
• CID: 66569
• PubChem ID: 99647440
• Update Time: 2025-05-19

Fmoc-D-Arg(Pbf)-opfp Chemical and Physical Properties

Names and Identifiers

• Fmoc-D-Arg(Pbf)-opfp
• N5-[[[(2,3-Dihydro-2,2,4,6,7-pentamethyl-5-benzofuranyl)sulfonyl]amino]iminomethyl]-N2-[(9H-fluoren-9-ylmethoxy)carbonyl]-D-ornithine pentafluorophenyl ester
• (2,3,4,5,6-Pentafluorophenyl) (2R)-5-[[amino-[(2,2,4,6,7-pentamethyl-3H-1-benzofuran-5-yl)sulfonylamino]methylidene]amino]-2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanoate
• (2, 3, 4, 5, 6-pentafluorophenyl) (2R)-5-[[amino-[(2, 2, 4, 6, 7-pentamethyl-3H-1-benzofuran-5-yl)sulfonylamino]methylidene]amino]-2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanoate
• Perfluorophenyl N2-(((9H-fluoren-9-yl)methoxy)carbonyl)-Nw-((2,2,4,6,7-pentamethyl-2,3-dihydrobenzofuran-5-yl)sulfonyl)-D-argininate
• 200132-33-8
• DTXSID901099281
• N5-[[[(2,3-Dihydro-2,2,4,6,7-pentamethyl-5-benzofuranyl)sulfonyl]amino]iminomethyl]-N2-[(9H-fluoren-9-ylmethoxy)carbonyl]-D-ornithine 2,3,4,5,6-pentafluorophenyl ester

• Inchi： 1S/C40H39F5N4O7S/c1-19-20(2)36(21(3)26-17-40(4,5)56-34(19)26)57(52,53)49-38(46)47-16-10-15-28(37(50)55-35-32(44)30(42)29(41)31(43)33(35)45)48-39(51)54-18-27-24-13-8-6-11-22(24)23-12-7-9-14-25(23)27/h6-9,11-14,27-28H,10,15-18H2,1-5H3,(H,48,51)(H3,46,47,49)/t28-/m1/s1
• InChI Key： SKUZYOYASRPHMO-MUUNZHRXSA-N
• SMILES： S(C1C(C)=C(C)C2=C(C=1C)CC(C)(C)O2)(N/C(/N)=N/CCC[C@H](C(=O)OC1C(=C(C(=C(C=1F)F)F)F)F)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(=O)=O

Computed Properties

• Exact Mass: 814.246
• Monoisotopic Mass: 814.246
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 57
• Rotatable Bond Count: 16
• Complexity: 1530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 167A^2
• XLogP3: 7.5

Experimental Properties

• Density: 1.44
• PSA: 164.29000
• LogP: 9.46980

Fmoc-D-Arg(Pbf)-opfp Security Information

• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on Fmoc-D-Arg(Pbf)-opfp

Professional Introduction to Fmoc-D-Arg(Pbf)-opfp and CAS No. 200132-33-8

The compound with the CAS number 200132-33-8 and the product name Fmoc-D-Arg(Pbf)-opfp represents a significant advancement in the field of peptidomimetics and synthetic chemistry. This compound is a protected derivative of the amino acid D-Arginine, featuring a Fluorenylmethyloxycarbonyl (Fmoc) group at the N-terminus, a Pyridine-benzophenone (Pbf) group at the C-terminal, and an orthogonal protecting group (opfp) for selective deprotection. These features make it an invaluable tool in the synthesis of complex peptides and peptidomimetics, particularly in pharmaceutical research and development.

The Fmoc-D-Arg(Pbf)-opfp is designed to facilitate efficient and selective solid-phase peptide synthesis (SPPS). The Fmoc group is widely used in peptide synthesis due to its stability under basic conditions and ease of removal with mild acidification. The Pbf group, on the other hand, provides stability under acidic conditions, making it ideal for protecting the C-terminal amine group during subsequent synthetic steps. The orthogonal protecting group (opfp) allows for selective deprotection without affecting other functional groups in the molecule, which is crucial for constructing complex peptides with multiple reactive sites.

In recent years, there has been a growing interest in peptidomimetics as they offer unique structural and functional properties that can lead to the development of novel therapeutics. Peptidomimetics are designed to mimic the biological activity of natural peptides while avoiding their limitations, such as poor oral bioavailability and rapid degradation. The compound CAS No. 200132-33-8, specifically Fmoc-D-Arg(Pbf)-opfp, plays a pivotal role in this area by providing a versatile building block for constructing peptidomimetics with enhanced stability and bioactivity.

One of the most exciting applications of this compound is in the development of protease inhibitors. Proteases are enzymes that play a crucial role in various biological processes, including inflammation, cancer, and viral infections. Inhibiting these enzymes can lead to therapeutic benefits by modulating these processes. The D-Arginine moiety in Fmoc-D-Arg(Pbf)-opfp is particularly useful in designing protease inhibitors because it can interact with the active site of the enzyme in a way that natural L-Arginine cannot. This unique interaction can lead to more potent and selective inhibitors.

Recent studies have demonstrated the potential of peptidomimetics derived from this compound in treating various diseases. For instance, researchers have developed peptidomimetics that mimic the structure of natural peptides involved in angiogenesis, leading to promising results in anti-cancer therapies. Additionally, peptidomimetics designed using Fmoc-D-Arg(Pbf)-opfp have shown efficacy in inhibiting inflammatory pathways, which could have significant implications for treating chronic inflammatory diseases such as rheumatoid arthritis.

The synthetic approach to obtaining CAS No. 200132-33-8, or more specifically Fmoc-D-Arg(Pbf)-opfp, involves multiple steps of organic synthesis, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as flow chemistry and automated synthesis platforms, has significantly improved the efficiency and scalability of producing this compound. These advancements have made it more accessible for researchers worldwide to explore its potential applications.

The versatility of Fmoc-D-Arg(Pbf)-opfp extends beyond protease inhibition and anti-cancer therapies. It has also been utilized in developing treatments for viral infections. For example, researchers have designed peptidomimetics that mimic viral entry inhibitors, preventing viruses from attaching to host cells. This approach has shown promise in treating infections caused by viruses such as HIV and hepatitis C.

In conclusion, the compound with CAS number 200132-33-8 and product name Fmoc-D-Arg(Pbf)-opfp represents a significant advancement in synthetic chemistry and peptidomimetic design. Its unique structure and functional properties make it an invaluable tool for researchers working on complex peptide syntheses and drug development. With ongoing research exploring its applications in various therapeutic areas, this compound is poised to play a crucial role in the next generation of pharmaceuticals.